Cas no 2138114-17-5 ((1-bromo-2-methylpropan-2-yl)oxycyclooctane)
(1-bromo-2-methylpropan-2-yl)oxycyclooctane Chemical and Physical Properties
Names and Identifiers
-
- (1-bromo-2-methylpropan-2-yl)oxycyclooctane
- EN300-1136445
- [(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane
- 2138114-17-5
-
- Inchi: 1S/C12H23BrO/c1-12(2,10-13)14-11-8-6-4-3-5-7-9-11/h11H,3-10H2,1-2H3
- InChI Key: ODIPRAWJWHPDKD-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)OC1CCCCCCC1
Computed Properties
- Exact Mass: 262.09323g/mol
- Monoisotopic Mass: 262.09323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2Ų
(1-bromo-2-methylpropan-2-yl)oxycyclooctane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136445-1.0g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1136445-0.05g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1136445-0.1g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1136445-0.25g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1136445-0.5g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1136445-1g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1136445-2.5g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1136445-5g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 5g |
$2858.0 | 2023-10-26 | |
| Enamine | EN300-1136445-10g |
[(1-bromo-2-methylpropan-2-yl)oxy]cyclooctane |
2138114-17-5 | 95% | 10g |
$4236.0 | 2023-10-26 |
(1-bromo-2-methylpropan-2-yl)oxycyclooctane Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (1-bromo-2-methylpropan-2-yl)oxycyclooctane
Research Brief on (1-bromo-2-methylpropan-2-yl)oxycyclooctane (CAS: 2138114-17-5) in Chemical Biology and Pharmaceutical Applications
The compound (1-bromo-2-methylpropan-2-yl)oxycyclooctane (CAS: 2138114-17-5) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of (1-bromo-2-methylpropan-2-yl)oxycyclooctane as a versatile intermediate in organic synthesis. Its brominated alkyl chain and cyclooctane ring provide a stable yet reactive framework, making it suitable for further functionalization. Researchers have successfully employed this compound in the synthesis of novel small molecules with potential anticancer and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing inhibitors targeting specific protein-protein interactions involved in cancer progression.
In addition to its synthetic applications, (1-bromo-2-methylpropan-2-yl)oxycyclooctane has shown promise in drug delivery systems. Its lipophilic nature enables efficient encapsulation within nanoparticle carriers, enhancing the bioavailability of poorly soluble drugs. Recent preclinical studies have explored its use in improving the pharmacokinetic profiles of antiviral agents, with preliminary results indicating enhanced tissue penetration and prolonged half-life.
The mechanism of action of derivatives of (1-bromo-2-methylpropan-2-yl)oxycyclooctane is an active area of investigation. Computational modeling and in vitro assays suggest that these compounds may interact with cellular membranes or specific enzyme active sites, though further validation is required. A 2024 study in ACS Chemical Biology proposed that the bromine moiety plays a critical role in these interactions, potentially forming halogen bonds with biological targets.
Despite these promising findings, challenges remain in the clinical translation of (1-bromo-2-methylpropan-2-yl)oxycyclooctane-based therapeutics. Issues such as potential toxicity profiles, metabolic stability, and large-scale synthesis need to be addressed. Ongoing research is focusing on structure-activity relationship studies to optimize the compound's properties while minimizing adverse effects.
In conclusion, (1-bromo-2-methylpropan-2-yl)oxycyclooctane represents an exciting scaffold in medicinal chemistry with diverse applications. Future research directions should explore its potential in targeted therapies and combination treatments, while addressing the current limitations through systematic optimization and thorough preclinical evaluation.
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